Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoate

• IUPAC Name: ethyl 3-(1,4-dioxaspiro[4.4]nonan-8-yl)-3-oxopropanoate
• InChI: InChI=1S/C12H18O5/c1-2-15-11(14)7-10(13)9-3-4-12(8-9)16-5-6-17-12/h9H,2-8H2,1H3
• InChI Key: NTYPLZDKEAIYLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1CCC2(C1)OCCO2
• Molecular Formula: C12H18O5
• Molecular Weight: 242.27 g/mol

Description

Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as Spirooxindole, is a spirocyclic lactone that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee is not fully understood. However, it has been suggested that it exerts its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. It has also been suggested that it exerts its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit bacterial and viral growth. It has also been found to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee has several advantages for lab experiments. It is easy to synthesize, has a low toxicity profile, and exhibits promising results in various scientific research applications. However, it also has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee research. One potential direction is to further investigate its anti-cancer activity and its potential use in cancer therapy. Another potential direction is to explore its potential applications in organic electronics. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.
Conclusion:
In conclusion, Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee is a promising compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to identify any potential side effects.

Scientific Research Applications

Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoatee has shown promising results in various scientific research applications. It has been found to exhibit anti-cancer, anti-inflammatory, anti-bacterial, and anti-viral activities. It has also been found to have potential applications in the field of organic electronics, as it can be used as a building block for the synthesis of organic semiconductors.

Synthesis routes and methods

Procedure details

Ethyl 3-oxo-3-(1,4-dioxaspiro[4.4]nonan-7-yl)propanoate was synthesized in a manner similar to the synthesis of ethyl 3-oxo-3-(1,4-dioxaspiro[4.5]decan-8-yl)propanoate, but with 1,4-dioxaspiro[4.4]nonane-7-carboxylic acid substituted for 1,4-dioxaspiro[4.5]decane-8-carboxylic acid.